Cas no 2307429-23-6 (N-(2-bromoprop-2-en-1-yl)hydroxylamine)

• Product Name: N-(2-bromoprop-2-en-1-yl)hydroxylamine
• CAS No: 2307429-23-6
• MF: C₃H₆BrNO
• MW: 151.98984003067
• MDL: MFCD34562260
• CID: 5612808
• PubChem ID: 165589377
• Update Time: 2025-05-25

N-(2-bromoprop-2-en-1-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2307429-23-6
• EN300-33059962
• N-(2-bromoprop-2-en-1-yl)hydroxylamine
• 2-Propen-1-amine, 2-bromo-N-hydroxy-

• MDL： MFCD34562260
• Inchi： 1S/C3H6BrNO/c1-3(4)2-5-6/h5-6H,1-2H2
• InChI Key： GAUFGBNWOLVATR-UHFFFAOYSA-N
• SMILES： BrC(=C)CNO

Computed Properties

• Exact Mass: 150.96328g/mol
• Monoisotopic Mass: 150.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 54.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.643±0.06 g/cm3(Predicted)
• Boiling Point: 235.3±45.0 °C(Predicted)
• pka: 13.18±0.30(Predicted)

Additional information on N-(2-bromoprop-2-en-1-yl)hydroxylamine

Comprehensive Overview of N-(2-bromoprop-2-en-1-yl)hydroxylamine (CAS No. 2307429-23-6)

N-(2-bromoprop-2-en-1-yl)hydroxylamine (CAS No. 2307429-23-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in synthetic chemistry and pharmaceutical research. This compound, characterized by its bromine-substituted allyl group and hydroxylamine functionality, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its role in click chemistry and bioorthogonal reactions, which are pivotal in drug discovery and materials science.

The growing demand for N-(2-bromoprop-2-en-1-yl)hydroxylamine can be attributed to its utility in constructing nitrogen-containing heterocycles, a class of compounds widely used in agrochemicals and pharmaceuticals. Its CAS No. 2307429-23-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Recent trends in green chemistry have also spurred interest in this compound, as scientists explore sustainable methods for its synthesis and application. Questions like "How to synthesize N-(2-bromoprop-2-en-1-yl)hydroxylamine?" or "What are the applications of CAS 2307429-23-6?" are commonly encountered in search engines, highlighting its importance in the scientific community.

One of the most intriguing aspects of N-(2-bromoprop-2-en-1-yl)hydroxylamine is its potential in polymer chemistry. The compound's ability to participate in radical polymerization reactions makes it valuable for creating functionalized polymers with tailored properties. This aligns with the current focus on smart materials and responsive polymers, which are widely discussed in both academic and industrial circles. Additionally, its bromine moiety offers opportunities for further derivatization, enabling the design of novel materials for electronics and coatings.

In the context of medicinal chemistry, N-(2-bromoprop-2-en-1-yl)hydroxylamine is explored as a building block for drug candidates. Its structural features allow for the introduction of pharmacophores, enhancing the bioactivity of target molecules. Researchers are investigating its use in the development of enzyme inhibitors and antimicrobial agents, addressing global challenges such as antibiotic resistance. The compound's CAS No. 2307429-23-6 is often referenced in patents and publications, underscoring its commercial and scientific value.

From a technical standpoint, the handling and storage of N-(2-bromoprop-2-en-1-yl)hydroxylamine require careful consideration due to its reactivity. Proper protocols must be followed to ensure stability and prevent degradation. This has led to increased searches for "storage conditions for CAS 2307429-23-6" and "safety data for N-(2-bromoprop-2-en-1-yl)hydroxylamine," reflecting the practical concerns of laboratory professionals.

In summary, N-(2-bromoprop-2-en-1-yl)hydroxylamine (CAS No. 2307429-23-6) is a compound of significant interest across multiple scientific disciplines. Its applications in synthetic chemistry, materials science, and pharmaceutical research make it a valuable tool for innovation. As research continues to uncover new uses for this molecule, its relevance in both academic and industrial settings is expected to grow, solidifying its place as a key player in modern chemistry.